4-Iodo-4'-thiomethylbenzophenone

• IUPAC Name: (4-iodophenyl)-(4-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C14H11IOS/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3
• InChI Key: MPZJZWSFUJGBSO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)I
• Molecular Formula: C14H11IOS
• DSSTOX Substance ID: DTXSID60641539
• Molecular Weight: 354.21 g/mol
• CAS RN: 890098-61-0

Description

4-Iodo-4’-thiomethylbenzophenone (ITMB) is an organic compound with the molecular formula C14H11IOS and a molecular weight of 354.21 g/mol. It is a white solid and is widely studied with potential applications in various areas of research and industry.

Molecular Structure Analysis

The molecular structure of 4-Iodo-4’-thiomethylbenzophenone is represented by the InChI code 1S/C14H11IOS/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3. This compound belongs to the class of benzophenone derivatives and is characterized by the presence of an iodine atom and a thiomethyl group in the para position of the benzophenone ring.

Physical And Chemical Properties Analysis

4-Iodo-4’-thiomethylbenzophenone is a white solid. It has a molecular weight of 354.21 g/mol. The IUPAC name for this compound is (4-iodophenyl)[4-(methylsulfanyl)phenyl]methanone.

Scientific Research Applications

Molecular Mechanisms and Antioxidant Behavior

The molecular basis of natural polyphenolic antioxidants has been studied, revealing insights into their protective roles via mechanisms like hydrogen atom transfer, single electron transfer, and metal chelation. These substances, including compounds like 4-Iodo-4'-thiomethylbenzophenone, could potentially play a significant role in health due to their antioxidant properties (Leopoldini, Russo, & Toscano, 2011).

Environmental Occurrence and Behavior

The presence and behavior of parabens, a class of compounds to which 4-Iodo-4'-thiomethylbenzophenone may be structurally related, have been extensively reviewed. This research provides insights into the occurrence, fate, and potential environmental impact of such compounds in aquatic environments (Haman, Dauchy, Rosin, & Munoz, 2015).

Protein Dynamics and Functionality

Understanding protein dynamics and electrostatics, as demonstrated in the function of p-hydroxybenzoate hydroxylase, can shed light on the potential interactions and functionalities of similar compounds, including 4-Iodo-4'-thiomethylbenzophenone, especially in biological systems (Entsch, Cole, & Ballou, 2005).

Pharmacological Properties

The pharmacological profile of phenolic compounds like chlorogenic acid (CGA) has been extensively reviewed, highlighting their diverse therapeutic roles. While not directly linked to 4-Iodo-4'-thiomethylbenzophenone, this research provides a foundation for understanding the potential bioactive properties of structurally related compounds (Naveed et al., 2018).

Safety and Hazards

The safety data sheet for similar compounds suggests that they may cause cancer and may cause damage to organs through prolonged or repeated exposure. They are also toxic to aquatic life and can have long-lasting effects. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.